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Compound of Interest

Compound Name: Fluorescein-PEG6-NHS ester

Cat. No.: B607480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorescein-PEG6-NHS ester is a fluorescent labeling reagent that combines the bright green

fluorescence of fluorescein with a hydrophilic polyethylene glycol (PEG) spacer and an amine-

reactive N-hydroxysuccinimide (NHS) ester. This combination of features makes it a versatile

tool for the fluorescent labeling of proteins, antibodies, peptides, and other biomolecules

containing primary amine groups. The PEG linker, consisting of six ethylene glycol units,

enhances the water solubility of the molecule and the resulting conjugate, while also providing

a flexible spacer arm to minimize steric hindrance between the fluorophore and the labeled

biomolecule. The NHS ester group selectively reacts with primary amines under mild conditions

to form a stable amide bond. This technical guide provides a comprehensive overview of the

properties, applications, and experimental protocols for Fluorescein-PEG6-NHS ester.

Core Properties and Specifications
A clear understanding of the physicochemical and spectral properties of Fluorescein-PEG6-
NHS ester is crucial for its effective use in experimental design. The key quantitative data are

summarized in the tables below.

Physicochemical Properties
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Property Value Reference

Chemical Formula C₄₀H₄₅N₃O₁₅S [1][2]

Molecular Weight 839.87 g/mol [1]

Exact Mass 839.2571 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Spectral Properties
The spectral characteristics of the fluorescein moiety are largely retained in the Fluorescein-
PEG6-NHS ester conjugate.

Property Value Reference

Excitation Maximum (λex) ~494 nm [3]

Emission Maximum (λem) ~517 nm [3]

Molar Extinction Coefficient (ε) ~70,000 cm⁻¹M⁻¹ at ~494 nm [4]

Fluorescence Quantum Yield

(Φ)
~0.93 [5]

Solubility and Stability
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Property Details Reference

Solubility

Soluble in DMSO, DMF, and

water. The hydrophilic PEG

spacer enhances aqueous

solubility.

[1]

Storage (Solid)

Store at -20°C, desiccated and

protected from light. Stable for

at least 12 months under these

conditions.

[1][5]

Storage (in Solution)

Prepare fresh for immediate

use. The NHS ester is

susceptible to hydrolysis in

aqueous solutions. Stock

solutions in anhydrous DMSO

or DMF can be stored at -20°C

for short periods.

[4]

Stability

The NHS ester is moisture-

sensitive and will hydrolyze in

aqueous buffers. The rate of

hydrolysis increases with

increasing pH.

[4]

Reaction Mechanism and Bioconjugation
Fluorescein-PEG6-NHS ester facilitates the covalent attachment of the fluorescein-PEG6

moiety to biomolecules through the reaction of the NHS ester with primary amine groups (-

NH₂), which are readily available on the N-terminus of proteins and the side chain of lysine

residues.

The reaction proceeds via a nucleophilic acyl substitution, where the primary amine acts as the

nucleophile, attacking the carbonyl carbon of the NHS ester. This leads to the formation of a

stable amide bond and the release of N-hydroxysuccinimide as a byproduct. The optimal pH for

this reaction is typically between 7.2 and 8.5.[4]
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Fluorescein-PEG6-NHS ester
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Nucleophilic Attack
by Primary Amine

Biomolecule
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N-hydroxysuccinimide (NHS)

1. Preparation

2. Reaction
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Prepare Protein Solution
(in amine-free buffer)
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Incubate at Room Temperature
(1-2 hours)

Quench Reaction
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Purify Conjugate
(e.g., Desalting Column)

Characterize Conjugate
(e.g., UV-Vis Spectroscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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